Cas no 2106417-48-3 (2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde)

• Product Name: 2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde
• CAS No: 2106417-48-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5277489
• Update Time: 2025-06-28

2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde
• 3-Furanacetaldehyde, 3-(aminomethyl)tetrahydro-α-hydroxy-2,2-dimethyl-
• 2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde

• Inchi： 1S/C9H17NO3/c1-8(2)9(6-10,3-4-13-8)7(12)5-11/h5,7,12H,3-4,6,10H2,1-2H3
• InChI Key： MZEPFEJGFPWEDW-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(C(C=O)O)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6

Additional information on 2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde

2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde: A Comprehensive Overview

The compound with CAS No. 2106417-48-3, known as 2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde, is a fascinating molecule with significant potential in various chemical and biological applications. This compound belongs to the class of acetaldehydes and features a unique structure that combines an oxolane ring with amino and hydroxyl functionalities. The presence of these functional groups makes it a versatile building block in organic synthesis and drug discovery.

Recent studies have highlighted the importance of oxolane derivatives in medicinal chemistry due to their ability to modulate biological activities through specific interactions with target proteins. The aminomethyl group in this compound introduces additional flexibility and reactivity, enabling it to participate in various chemical transformations. Moreover, the hydroxyl group at the alpha position of the acetaldehyde moiety confers both acidity and nucleophilicity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde typically involves multi-step reactions that combine principles from organic chemistry, such as nucleophilic substitution, condensation reactions, and ring-forming processes. Researchers have optimized these pathways to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Additionally, its role as a precursor in the synthesis of bioactive compounds has been documented in recent publications. One notable example is its use in the development of anti-inflammatory agents, where its aminomethyl group plays a critical role in modulating enzyme activity.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of this compound. Quantum mechanical calculations have revealed that the hydroxyl group significantly influences the molecule's electron distribution, enhancing its nucleophilic character. This insight has been instrumental in designing more efficient synthetic routes and predicting its behavior under different reaction conditions.

Furthermore, the biodegradability and environmental impact of 2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde have been evaluated in accordance with green chemistry principles. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This makes it an attractive candidate for sustainable chemical processes.

In conclusion, CAS No. 2106417-48-3, or 2-[3-(Aminomethyl)-2,2-dimethyloxolan-3-yl]-2-hydroxyacetaldehyde, stands out as a multifaceted compound with wide-ranging applications across chemistry and biology. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.